Cas no 35852-75-6 (3-Chloro-4-nitro-1H-pyrazole)
3-Chloro-4-nitro-1H-pyrazole structure
Product Name:3-Chloro-4-nitro-1H-pyrazole
CAS No:35852-75-6
MF:C3H2ClN3O2
MW:147.519878864288
MDL:MFCD16619868
CID:1090318
PubChem ID:18769507
Update Time:2025-04-20
3-Chloro-4-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-4-nitro-1H-Pyrazole
- 5-chloro-4-nitro-1H-pyrazole
- 1H-Pyrazole, 3-chloro-4-nitro-
- 5-chloro-4-nitropyrazole
- 3-Chloro-4-nitropyrazole
- GWCLPNSISWCBJD-UHFFFAOYSA-N
- SY025892
- CS-0051412
- SB40500
- 35852-75-6
- MFCD16619868
- EN300-187479
- SCHEMBL7114713
- AKOS022176977
- DA-23789
- AMY34837
- P15369
- AS-52580
- 3-Chloro-4-nitro-1H-pyrazole
-
- MDL： MFCD16619868
- Inchi： 1S/C3H2ClN3O2/c4-3-2(7(8)9)1-5-6-3/h1H,(H,5,6)
- InChI Key： GWCLPNSISWCBJD-UHFFFAOYSA-N
- SMILES： ClC1=C(C=NN1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 146.98366
- Monoisotopic Mass: 146.9835540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.5
- XLogP3: 1
Experimental Properties
- PSA: 71.82
3-Chloro-4-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM187821-1g |
3-Chloro-4-nitro-1H-pyrazole |
35852-75-6 | 95+% | 1g |
$526 | 2021-08-05 | |
| Chemenu | CM187821-5g |
3-Chloro-4-nitro-1H-pyrazole |
35852-75-6 | 95+% | 5g |
$1733 | 2021-08-05 | |
| Chemenu | CM187821-1g |
3-Chloro-4-nitro-1H-pyrazole |
35852-75-6 | 95%+ | 1g |
$205 | 2023-02-02 | |
| abcr | AB463427-1 g |
3-Chloro-4-nitro-1H-pyrazole, 95%; . |
35852-75-6 | 95% | 1g |
€319.00 | 2022-03-01 | |
| abcr | AB463427-5 g |
3-Chloro-4-nitro-1H-pyrazole, 95%; . |
35852-75-6 | 95% | 5g |
€1,049.80 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H908961-1g |
3-chloro-4-nitro-1H-pyrazole 3-chloro-4-nitro-1H-pyrazole |
35852-75-6 | 95% | 1g |
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| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB06695-10g |
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35852-75-6 | 95% | 10g |
$2300 | 2023-09-07 | |
| Alichem | A049002436-1g |
3-Chloro-4-nitro-1H-pyrazole |
35852-75-6 | 95% | 1g |
$337.84 | 2023-09-02 | |
| eNovation Chemicals LLC | Y0994307-10g |
3-Chloro-4-nitro-1H-pyrazole |
35852-75-6 | 95% | 10g |
$1320 | 2024-08-02 | |
| eNovation Chemicals LLC | D582836-500mg |
3-chloro-4-nitro-1H-Pyrazole |
35852-75-6 | 95% | 500mg |
$400 | 2024-05-24 |
3-Chloro-4-nitro-1H-pyrazole Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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